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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B2568029

11-Oxomogroside IV: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, isolation, and characterization of 11-Oxomogroside IV, a cucurbitane-type
triterpenoid glycoside found in the fruit of Siraitia grosvenorii (monk fruit). Due to the limited
availability of data specific to 11-Oxomogroside IV, information from closely related
mogrosides is included to provide a broader context for its potential biological activities and
mechanisms of action.

Physical and Chemical Properties

11-Oxomogroside IV is a complex natural product with a high molecular weight. Its known
physical and chemical properties are summarized in the table below. It is important to note that
certain experimental data, such as the melting point and detailed spectral data, are not readily
available in the public domain.
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Property

Data

Molecular Formula

Cs4Ho0024[1]

Molecular Weight

1123.28 g/mol [1][2]

Physical Description

Powder[3]

Source Fruits of Siraitia grosvenorii Swingle[1][3]
CAS Number 2096516-32-2[1]
Purity Typically 298% (as a reference standard)[3]
Compound Type Triterpenoid Glycoside[3]

- Soluble in DMSO, Pyridine, Methanol,
Solubility

Ethanol[3]

Melting Point Not reported

Spectral Data (NMR, IR, MS)

Not fully reported in the public domain.
Characterization is typically performed using
these techniques[4][5][6].

Experimental Protocols

The isolation and characterization of 11-Oxomogroside IV follow a general workflow for the

purification of mogrosides from monk fruit. The following protocols are based on established

methodologies for this class of compounds.

Isolation and Purification

The general procedure for extracting and purifying 11-Oxomogroside IV from the dried fruits of

Siraitia grosvenorii involves solvent extraction, followed by chromatographic separation.

Methodology:

o Extraction: The dried and powdered fruit material is extracted with a polar solvent, typically

agueous ethanol or methanol, at an elevated temperature to enhance extraction efficiency.
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o Crude Extract Preparation: The resulting extract is filtered to remove solid plant material and
then concentrated under reduced pressure to yield a crude extract.

e Macroporous Resin Chromatography: The crude extract is subjected to column
chromatography using a macroporous adsorbent resin. The column is first washed with
water to remove highly polar impurities such as sugars. The mogrosides are then eluted with
a gradient of increasing ethanol concentration.

o Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with 11-
Oxomogroside IV from the macroporous resin chromatography are further purified by
preparative HPLC, typically using a C18 column and a mobile phase gradient of acetonitrile
and water. Fractions are collected and monitored by analytical HPLC to isolate the pure
compound.
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General workflow for the isolation of 11-Oxomogroside IV.

Structural Characterization
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The structural elucidation of 11-Oxomogroside IV is achieved through a combination of

spectroscopic techniques.

Key Techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often with
electrospray ionization (ESI), is used to determine the accurate molecular weight and
elemental composition, confirming the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and 13C) and 2D (COSY, HSQC,
HMBC) NMR experiments are crucial for determining the connectivity of atoms within the
molecule, identifying the aglycone structure, and establishing the sequence and linkage of
the sugar moieties.

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups
present in the molecule, such as hydroxyl (-OH), carbonyl (C=0), and ether (C-O-C) groups.

Biological Activity and Signhaling Pathways

Specific biological activities and signaling pathways for 11-Oxomogroside IV have not been

extensively reported. However, based on studies of the broader mogroside class and closely

related analogs like 11-Oxomogroside V, several potential pharmacological effects can be

inferred.

Potential Biological Activities:

Antioxidant Activity: Mogrosides are known to possess antioxidant properties, which may be
attributed to their ability to scavenge reactive oxygen species (ROS)[7][8].

Anti-inflammatory Effects: Several mogrosides have demonstrated anti-inflammatory
activity[7][8]. This is a promising area for further investigation of 11-Oxomogroside IV.

Anti-tumor Activity: A related compound, 11-Oxomogroside IV A, has been reported to
exhibit cytotoxic effects against SMMC-772 tumor cells[2]. This suggests that 11-
Oxomogroside IV may also possess anti-cancer properties.

Hypothesized Signaling Pathway:
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Based on the known anti-inflammatory effects of other mogrosides, a plausible mechanism of
action for 11-Oxomogroside IV could involve the modulation of key inflammatory signaling
pathways such as the NF-kB and MAPK pathways.
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Hypothesized anti-inflammatory signaling pathway for 11-Oxomogroside IV.
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This diagram illustrates a potential mechanism where 11-Oxomogroside IV may inhibit the
activation of the IKK complex, thereby preventing the degradation of IkBa and the subsequent
translocation of the pro-inflammatory transcription factor NF-kB into the nucleus. This would
lead to a reduction in the expression of inflammatory genes.

Conclusion

11-Oxomogroside IV is a complex natural product with potential for further pharmacological
investigation. While specific data on its physical, chemical, and biological properties are still
limited, the information available for the broader class of mogrosides provides a strong
foundation for future research. The experimental protocols and hypothesized mechanisms of
action presented in this guide are intended to serve as a valuable resource for scientists and
researchers in the fields of natural product chemistry, pharmacology, and drug development.
Further studies are warranted to fully elucidate the therapeutic potential of this intriguing
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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